Cas no 402600-23-1 (5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester)

• Product Name: 5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester
• CAS No: 402600-23-1
• MF: C₁₃H₇F₅O₄
• MW: 322.184301614761
• MDL: MFCD02055736
• CID: 2857526
• PubChem ID: 1852079
• Update Time: 2025-07-18

5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 402600-23-1
• CS-0301932
• METHYL 5-(2,3,4,5,6-PENTAFLUOROPHENOXYMETHYL)FURAN-2-CARBOXYLATE
• Methyl 5-((perfluorophenoxy)methyl)furan-2-carboxylate
• methyl 5-[(pentafluorophenoxy)methyl]furan-2-carboxylate
• STK346663
• methyl 5-[(2,3,4,5,6-pentafluorophenoxy)methyl]furan-2-carboxylate
• methyl 5-[(2,3,4,5,6-pentafluorophenoxy)methyl]-2-furoate
• AK-968/15363556
• EN300-228198
• AKOS000307691
• METHYL 5-[(PENTAFLUOROPHENOXY)METHYL]-2-FUROATE
• 5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester
• BBL037871

• MDL： MFCD02055736
• Inchi： 1S/C13H7F5O4/c1-20-13(19)6-3-2-5(22-6)4-21-12-10(17)8(15)7(14)9(16)11(12)18/h2-3H,4H2,1H3
• InChI Key： KZHPRBPFBJLCBY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OCC1=CC=C(C(=O)OC)O1)F)F)F)F

Computed Properties

• Exact Mass: 322.02644951Da
• Monoisotopic Mass: 322.02644951Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 356.9±42.0 °C at 760 mmHg
• Flash Point: 169.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester

Introduction to 5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester (CAS No. 402600-23-1)

5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester, a compound with the CAS number 402600-23-1, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a valuable subject of study for scientists and researchers aiming to develop novel therapeutic agents.

The molecular structure of 5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester incorporates several key functional groups, including a pentafluorophenyl moiety and an ester group, which contribute to its unique chemical properties. The presence of these groups not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications and derivatization, which are essential steps in the development of new drugs.

In recent years, there has been a growing interest in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and increased resistance to degradation. The pentafluorophenyl group in this compound is particularly noteworthy, as it is known to improve the pharmacokinetic profile of molecules by increasing their lipophilicity and reducing their susceptibility to enzymatic degradation.

The furan ring in the structure of 5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester also plays a crucial role in its biological activity. Furan derivatives have been widely studied for their potential applications in medicine, particularly as antiviral, antibacterial, and anticancer agents. The combination of the pentafluorophenyl and furan groups in this compound suggests that it may exhibit multiple biological activities, making it a promising candidate for further investigation.

Recent research has demonstrated that compounds containing both pentafluorophenyl and furan moieties can exhibit significant inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, studies have shown that such compounds can inhibit kinases, which are key targets in cancer therapy. Additionally, they have been found to interact with receptors involved in inflammation and pain management, suggesting potential applications in treating chronic inflammatory conditions.

The ester group in the molecular structure of 5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester provides another layer of functionality that can be exploited for drug development. Ester groups are commonly used in pharmaceuticals due to their ability to enhance solubility and bioavailability. Furthermore, they can be easily modified through hydrolysis or transesterification reactions, allowing for the creation of a wide range of derivatives with tailored properties.

In the context of current research trends, the synthesis and characterization of novel fluorinated aromatic compounds continue to be areas of active investigation. The development of efficient synthetic routes for these compounds is crucial for their practical application in drug discovery. Researchers have been exploring various methodologies, including transition metal-catalyzed reactions and organometallic chemistry, to achieve high yields and purity levels.

The biological evaluation of 5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester has also been a focus of recent studies. Initial experiments have shown promising results regarding its potential as an inhibitor of certain enzymes and its ability to modulate receptor activity. These findings warrant further investigation into its mechanism of action and potential therapeutic applications.

The structural features of this compound make it an attractive scaffold for medicinal chemists looking to develop new drugs. By leveraging the reactivity of its functional groups, researchers can design analogs with enhanced potency, selectivity, and pharmacokinetic properties. This approach aligns with the broader goal of developing more effective and safer therapeutic agents.

In conclusion, 5-Pentafluorophenyloxymethyl-furan-2-carboxylic acid methyl ester (CAS No. 402600-23-1) is a compound with significant potential in pharmaceutical research. Its unique molecular structure, incorporating both pentafluorophenyl and furan moieties, along with an ester group, makes it a versatile platform for drug development. Recent studies have highlighted its promising biological activities and the synthetic strategies used to produce it efficiently. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutic agents.